Cas no 450344-61-3 (5-chloro-N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-methoxybenzamide)

• Product Name: 5-chloro-N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-methoxybenzamide
• CAS No: 450344-61-3
• MF: C₂₁H₂₀ClN₃O₂S
• MW: 413.920402526855
• CID: 6295034
• PubChem ID: 5057249
• Update Time: 2025-07-01

5-chloro-N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-methoxybenzamide
• 5-chloro-N-[2-(2,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-2-methoxybenzamide
• SR-01000569881-1
• 5-chloro-N-[2-(2,4-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-methoxybenzamide
• EU-0062186
• F0541-1677
• 5-chloro-N-(2-(2,4-dimethylphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-methoxybenzamide
• AKOS024582319
• 450344-61-3
• SR-01000569881
• Oprea1_676436

• Inchi： 1S/C21H20ClN3O2S/c1-12-4-6-18(13(2)8-12)25-20(16-10-28-11-17(16)24-25)23-21(26)15-9-14(22)5-7-19(15)27-3/h4-9H,10-11H2,1-3H3,(H,23,26)
• InChI Key： VHVCJICEPDRJFI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(NC1=C2CSCC2=NN1C1C=CC(C)=CC=1C)=O)OC

Computed Properties

• Exact Mass: 413.0964758g/mol
• Monoisotopic Mass: 413.0964758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 81.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 5-chloro-N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-methoxybenzamide

Comprehensive Analysis of 5-chloro-N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-methoxybenzamide (CAS No. 450344-61-3)

The compound 5-chloro-N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-methoxybenzamide (CAS No. 450344-61-3) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its complex structure, featuring a thienopyrazole core and a methoxybenzamide moiety, makes it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance in contemporary research trends.

In recent years, the demand for heterocyclic compounds like 5-chloro-N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-methoxybenzamide has surged due to their versatility in drug discovery. Researchers are particularly intrigued by its potential as a kinase inhibitor or receptor modulator, aligning with the growing focus on targeted therapies. The compound's CAS No. 450344-61-3 is frequently searched in academic databases, reflecting its prominence in medicinal chemistry.

The structural uniqueness of 5-chloro-N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-methoxybenzamide lies in its thieno[3,4-c]pyrazole scaffold, a rare motif known for its electron-rich properties. This feature enhances its binding affinity to biological targets, a hot topic in computational chemistry and molecular docking studies. Its chloro and methoxy substituents further contribute to its lipophilicity, a critical factor in ADME (Absorption, Distribution, Metabolism, Excretion) profiling.

From a synthetic perspective, CAS No. 450344-61-3 represents a challenge for organic chemists due to its multi-step synthesis involving Pd-catalyzed cross-coupling and cyclization reactions. These methods are widely discussed in forums on green chemistry and sustainable synthesis, addressing the need for eco-friendly protocols. The compound's purity and stability are also key concerns, driving innovations in analytical HPLC and crystallization techniques.

Beyond pharmaceuticals, 5-chloro-N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-methoxybenzamide has sparked interest in material science. Its conjugated system suggests potential applications in organic semiconductors or photovoltaic materials, topics trending in renewable energy research. This dual applicability underscores its interdisciplinary value.

In conclusion, CAS No. 450344-61-3 exemplifies the convergence of medicinal chemistry and advanced materials. As research into personalized medicine and clean energy accelerates, compounds like this will remain at the forefront of scientific inquiry. Its detailed characterization and scalable synthesis continue to inspire peer-reviewed publications and patent filings worldwide.